Cas no 139938-61-7 (Ethanone,1-(3-ethyl-5-methyl-1,2,4-triazin-6-yl)-)

• Product Name: Ethanone,1-(3-ethyl-5-methyl-1,2,4-triazin-6-yl)-
• CAS No: 139938-61-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 102106
• PubChem ID: 14973461
• Update Time: 2025-04-18

Ethanone,1-(3-ethyl-5-methyl-1,2,4-triazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-ethyl-5-methyl-1,2,4-triazin-6-yl)-
• 139938-61-7
• Ethanone, 1-(3-ethyl-5-methyl-1,2,4-triazin-6-yl)- (9CI)
• 1-(3-Ethyl-5-methyl-1,2,4-triazin-6-yl)ethanone

• Inchi： 1S/C8H11N3O/c1-4-7-9-5(2)8(6(3)12)11-10-7/h4H2,1-3H3
• InChI Key： BUKQVLPUZIYHGF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=NC(CC)=NN=1

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.74